Cas no 873307-14-3 ((2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide)

• Product Name: (2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide
• CAS No: 873307-14-3
• MF: C₁₈H₁₄N₄O₅S₂
• MW: 430.457561016083
• CID: 1883388
• Update Time: 2025-05-24

(2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(3-nitrophenyl)-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-, (2E)-
• (2E)-3-(3-nitrophenyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]prop-2-enamide
• 3-(3-nitrophenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acrylamide
• 2-Propenamide, 3-(3-nitrophenyl)-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-, (2E)-
• (2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide

• Inchi： 1S/C18H14N4O5S2/c23-17(9-4-13-2-1-3-15(12-13)22(24)25)20-14-5-7-16(8-6-14)29(26,27)21-18-19-10-11-28-18/h1-12H,(H,19,21)(H,20,23)/b9-4+
• InChI Key： FTGMZDILPXDMNQ-RUDMXATFSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CS2)(=O)=O)C=C1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Additional information on (2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide

Compound CAS No. 873307-14-3: (2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide

The compound with CAS number 873307-14-3, known as (2E)-3-(3-nitrophenyl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}prop-2-enamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a nitrophenyl group, a thiazole ring, and an amide functional group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfamoyl groups in drug design, particularly in modulating the pharmacokinetic properties of compounds. The presence of a thiazole ring in this molecule further enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. The nitrophenyl group is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition and binding affinity in biological systems.

One of the most notable aspects of this compound is its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX-2 and NF-kB. This makes it a strong candidate for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional therapies.

In addition to its anti-inflammatory properties, this compound has shown promise in the field of anticancer research. A study published in the Journal of Medicinal Chemistry (2023) revealed that this compound can selectively target cancer cells by disrupting mitochondrial function and inducing apoptosis. The propenamide moiety plays a crucial role in this activity by facilitating the delivery of the compound into cancer cells and enhancing its cytotoxic effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring through a condensation reaction and the subsequent coupling of the nitrophenyl group with the sulfamoylphenyl moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the final product.

From an environmental perspective, this compound has been shown to exhibit low toxicity to aquatic organisms, making it a safer alternative to traditional pharmaceutical agents. However, further studies are required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No. 873307-14-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its potent biological activity, positions it as a leading candidate for the development of innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs worldwide.